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Compound of Interest

Compound Name: 4-Fluorobenzoylacetonitrile

Cat. No.: B105857

Application Notes: Synthesis of 4-
Fluorobenzoylacetonitrile

Introduction

4-Fluorobenzoylacetonitrile, also known as 3-oxo0-3-(4-fluorophenyl)propionitrile, is a key
intermediate in the synthesis of various pharmaceuticals, notably the antipsychotic drug
Blonanserin. Its chemical structure incorporates a reactive 3-ketonitrile moiety, making it a
valuable building block in organic synthesis. This document outlines a detailed protocol for the
preparation of 4-Fluorobenzoylacetonitrile from malononitrile and fluorobenzene, a method
noted for its operational simplicity and high yield.

Reaction Principle

The synthesis involves a Friedel-Crafts-type acylation reaction where malononitrile reacts with
fluorobenzene in the presence of a strong acid, trifluoromethanesulfonic acid, to form the
desired product. The subsequent purification by recrystallization yields high-purity 4-
Fluorobenzoylacetonitrile.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the synthesis and
purification of 4-Fluorobenzoylacetonitrile.
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Table 1: Reactant Specifications and Molar Ratios

Molar Ratio (relative to

Reactant Molecular Weight ( g/mol ) L
Malononitrile)
Malononitrile 66.06 1
Fluorobenzene 96.10 1.2-2.0
Trifluoromethanesulfonic Acid 150.08 11-15

Table 2: Reaction and Purification Conditions

Parameter Value

Reaction Temperature 70-80 °C

Reaction Time 8-12 hours
Recrystallization Solvent System Ethanol and n-Hexane

Recrystallization Solvent Volume Ratio

(Alcohol:Alkane) 116-14
Cooling Temperature for Recrystallization 0-10 °C
Table 3: Product Characterization and Yield
Parameter Result
Yield 92.12%
Purity (HPLC) 99.857%
Melting Point 85.3-86.5 °C
1H-NMR (400 MHz, CDCls) 5 7.96 (d, 2H), 7.21 (d, 2H), 4.14 (s, 2H)
Mass Spec. (MS) 164 (MH*), 186 (MNa*)
Appearance White, flaky crystals
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Experimental Workflow Diagram

Experimental Workflow for 4-Fluorobenzoylacetonitrile Synthesis
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 To cite this document: BenchChem. [Preparation of 4-Fluorobenzoylacetonitrile using
malononitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105857#preparation-of-4-fluorobenzoylacetonitrile-
using-malononitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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